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Compound of Interest

Compound Name: 2',4'-Dihydroxychalcone

Cat. No.: B1240110

For researchers, scientists, and professionals in drug development, the responsible
management and disposal of chemical compounds are paramount to ensuring both laboratory
safety and environmental stewardship. This guide provides essential, immediate safety and
logistical information for the proper disposal of 2',4'-Dihydroxychalcone, fostering a culture of
safety and building trust through value-added information beyond the product itself.

While some safety data sheets (SDS) may classify 2',4'-Dihydroxychalcone as a non-
hazardous substance, other sources indicate that it can be an irritant, causing skin, eye, and
respiratory tract irritation.[1][2] Given this conflicting information, a cautious approach is
warranted, and the compound should be handled as a potentially hazardous material.

Hazard and Safety Data Summary

To ensure safe handling and disposal, it is crucial to be aware of the potential hazards and
physical properties of 2',4'-Dihydroxychalcone.
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Data Point

Value

Source

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[2]

Molecular Formula C15H1203 [1][2]
Molecular Weight 240.25 g/mol [2]
Appearance Solid (assumed)

Procedural Steps for Proper Disposal

Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

The following step-by-step instructions provide a clear pathway for the disposal of 2',4'-

Dihydroxychalcone waste.

1. Personal Protective Equipment (PPE): Before handling any waste, ensure appropriate PPE

is worn to minimize exposure.

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use tightly fitting safety goggles or a face shield.
Protective Clothing: A lab coat or other protective clothing should be worn.

Respiratory Protection: If there is a risk of generating dust, use a respirator.

2. Waste Segregation and Collection: Proper segregation of chemical waste is a critical first

step.

e Solid Waste: Collect unused or waste 2',4'-Dihydroxychalcone powder in a clearly labeled,

sealed container designated for hazardous solid waste.[3][4]

o Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, weighing boats, and paper towels, should be collected in a

designated hazardous waste container.[4]
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Liquid Waste: Solutions containing 2',4'-Dihydroxychalcone should be collected in a
labeled hazardous liquid waste container. Do not pour down the drain.[4]

. Container Management: Proper containment is crucial to prevent leaks and exposure.
Compatibility: Use containers that are chemically compatible with the waste.[5]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "2',4'-Dihydroxychalcone".[6] List any other components and their
approximate concentrations.

Closure: Keep waste containers securely capped at all times, except when adding waste.[7]

[8]
. Storage: Store waste in a designated and controlled area.

Satellite Accumulation Area: Store hazardous waste in a designated "Satellite Accumulation
Area" at or near the point of generation.[8][9]

Segregation: Store containers of 2',4'-Dihydroxychalcone waste separately from
incompatible materials, such as strong oxidizing agents.[8]

5. Final Disposal Method: The recommended method for the final disposal of 2',4'-
Dihydroxychalcone, as an aromatic ketone, is through a licensed hazardous waste disposal
company.

 Incineration: Incineration is the preferred method to ensure the complete destruction of the
compound.[4]

e Regulatory Compliance: Always adhere to local, state, and federal regulations for hazardous
waste disposal.[3][4]

Experimental Protocol: Spill Cleanup

In the event of a spill, a swift and correct response is crucial to mitigate risks.

o Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.
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» Don PPE: Wear appropriate personal protective equipment as outlined above.
o Containment: For larger spills, contain the spill using absorbent materials.

o Cleanup: Carefully sweep or scoop the spilled solid material into a labeled, sealed container
for hazardous waste disposal. Avoid creating dust.[4] For liquid spills, use an inert absorbent
material and place it in the hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[4]

o Dispose of Cleanup Materials: All materials used for cleanup should be disposed of as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2',4'-
Dihydroxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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